Cas no 1385474-47-4 (N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide)

• Product Name: N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide
• CAS No: 1385474-47-4
• MF: C₁₄H₁₇Cl₂N₃O₂S
• MW: 362.274679899216
• CID: 6016745
• PubChem ID: 60618122
• Update Time: 2025-05-20

N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide
• AKOS008895499
• Z994176218
• 1385474-47-4
• EN300-26611982

• Inchi： 1S/C14H17Cl2N3O2S/c1-14(2,3)18-12(20)9-6-22-7-19(9)13(21)11-8(15)4-5-10(16)17-11/h4-5,9H,6-7H2,1-3H3,(H,18,20)
• InChI Key： HJGNOCYXAVCAHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1CSCC1C(NC(C)(C)C)=O)=O)Cl

Computed Properties

• Exact Mass: 361.0418534g/mol
• Monoisotopic Mass: 361.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.6Ų

Additional information on N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide

N-Tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1385474-47-4, commonly referred to as N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The chemical structure of this compound is characterized by a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of the tert-butyl group at the nitrogen atom imparts steric hindrance, which can influence the compound's reactivity and stability. Additionally, the 3,6-dichloropyridine moiety attached to the thiazolidine ring introduces electronic effects that can modulate the compound's interactions with biological systems or other molecules.

Recent studies have highlighted the potential of N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide in the field of agricultural chemistry. Specifically, researchers have explored its role as a pesticide and fungicide, demonstrating its ability to inhibit the growth of harmful pathogens while being relatively non-toxic to beneficial organisms. This dual functionality makes it a promising candidate for sustainable agricultural practices.

In the realm of pharmaceuticals, this compound has shown potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules has been leveraged in drug design studies. For instance, investigations into its interaction with anticancer agents have revealed that it can enhance drug solubility and bioavailability, thereby improving therapeutic outcomes.

The synthesis of N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide involves a multi-step process that typically begins with the preparation of the thiazolidine core. This is followed by functionalization with the tert-butyl group and subsequent coupling with the dichloropyridine derivative. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to ensure the purity and structural integrity of the final product.

From an environmental perspective, researchers have evaluated the biodegradability and ecological impact of this compound. Preliminary findings suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with global efforts to develop eco-friendly chemical agents for various applications.

In conclusion, N-tert-butyl-3-(3,6-dichloropyridine-2-carbonyl)-1,3-thiazolidine-4-carboxamide (CAS No. 1385474-47-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application studies, position it as a valuable tool in modern science and industry.